N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine

• IUPAC Name: N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine
• InChI: InChI=1S/C15H27N5O/c1-12(2)20-15(16-17-18-20)11-19(13-6-3-4-7-13)10-14-8-5-9-21-14/h12-14H,3-11H2,1-2H3
• InChI Key: IXXZFNAGLOWJGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=N1)CN(CC2CCCO2)C3CCCC3
• Molecular Formula: C15H27N5O
• Molecular Weight: 293.41 g/mol

Description

“N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” is a synthetic organic compound that features a cyclopentanamine core with substituents including an oxolan-2-ylmethyl group and a 1-propan-2-yltetrazol-5-ylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” typically involves multi-step organic reactions. A possible synthetic route could include:

Formation of the oxolan-2-ylmethyl group: This might involve the reaction of oxirane with a suitable nucleophile under acidic or basic conditions.

Introduction of the 1-propan-2-yltetrazol-5-ylmethyl group: This could be achieved through the reaction of an appropriate alkyl halide with sodium azide, followed by cyclization to form the tetrazole ring.

Coupling with cyclopentanamine: The final step might involve coupling the two substituents with cyclopentanamine using a coupling reagent like EDCI or DCC under mild conditions.

Industrial Production Methods

Industrial production of such compounds would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

“N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” can undergo various chemical reactions, including:

Oxidation: The compound might be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions could involve hydrogenation using catalysts like palladium on carbon.

Substitution: Nucleophilic or electrophilic substitution reactions could occur at various positions on the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Alkyl halides or sulfonates with nucleophiles like amines or thiols.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, “N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, this compound might be explored for its potential as a bioactive molecule, possibly interacting with specific enzymes or receptors.

Medicine

In medicinal chemistry, the compound could be investigated for its potential therapeutic effects, such as anti-inflammatory, antimicrobial, or anticancer activities.

Industry

In industry, the compound might find applications in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of “N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” would depend on its specific interactions with molecular targets. This could involve binding to enzymes or receptors, altering their activity, and modulating biochemical pathways. Detailed studies, including molecular docking and biochemical assays, would be required to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

• N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclohexanamine
• N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanol

Uniqueness

“N-(oxolan-2-ylmethyl)-N-[(1-propan-2-yltetrazol-5-yl)methyl]cyclopentanamine” is unique due to its specific combination of functional groups, which might confer distinct chemical reactivity and biological activity compared to similar compounds. This uniqueness could make it a valuable candidate for further research and development in various scientific fields.